Cas no 917-95-3 (Propane,2-methyl-2-nitroso-)
Propane,2-methyl-2-nitroso- structure
Product Name:Propane,2-methyl-2-nitroso-
Propane,2-methyl-2-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Propane,2-methyl-2-nitroso-
- 2-methyl-2-nitrosopropane
- tert-nitrosobutane
- 1,1-Dimethyl-1-nitrosoethane
- 2-methyl-2-nitrosiopropane
- 2-methyl-2-nitroso-propane dimer
- 2-Nitroso-2-methylpropane
- Nitrosoisobutane
- AKOS004901809
- tert-C4H9NO
- Nitroso-tert-butane
- UNII-JGX6N17V2U
- 2-MNP
- NSC-150348
- TRIMETHYLNITROSOMETHANE
- NSC 150348
- Propane, 2-methyl-2-nitroso-, dimer
- 917-95-3
- NSC150348
- 2-NITROSOISOBUTANE
- 2-methyl-2-nitroso-propane
- Propane, 2-methyl-2-nitroso-
- Q4029769
- DTXSID80878749
- JGX6N17V2U
-
- Inchi: 1S/C4H9NO/c1-4(2,3)5-6/h1-3H3
- InChI Key: LUQZKEZPFQRRRK-UHFFFAOYSA-N
- SMILES: O=NC(C)(C)C
Computed Properties
- Exact Mass: 87.06840
- Monoisotopic Mass: 87.068414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 53.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.4
- XLogP3: 0.5
Experimental Properties
- Density: 0.86
- Boiling Point: 67.9°C at 760 mmHg
- Flash Point: 4°C
- Refractive Index: 1.406
- PSA: 29.43000
- LogP: 1.55130
Propane,2-methyl-2-nitroso- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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